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CAS No.: 3795-76-4

Cat. No.: B1605104
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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Methyl-4-(methylthio)phenol, a
substituted phenol derivative with potential applications in synthetic and medicinal chemistry.

The guide details its chemical identity, physicochemical properties, synthesis strategies,

analytical characterization, and explores its prospective role as a building block in drug

discovery and development. Emphasis is placed on the practical application of this compound,

with detailed experimental protocols and an analysis of its chemical reactivity.

Introduction: Unveiling 2-Methyl-4-
(methylthio)phenol
2-Methyl-4-(methylthio)phenol, also known by its CAS number 3795-76-4, is an aromatic

organic compound characterized by a phenol ring substituted with a methyl group at the 2-

position and a methylthio group at the 4-position. The unique arrangement of a hydroxyl group,

a sterically hindering methyl group, and an electron-donating methylthio group imparts distinct
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chemical properties that make it an intriguing candidate for further investigation in various

chemical and biological contexts. While not as extensively studied as some other phenol

derivatives, its structural motifs are present in various biologically active molecules, suggesting

its potential as a valuable scaffold or intermediate in the synthesis of novel therapeutic agents.

The presence of the sulfur-containing methylthio group, in particular, is of interest in medicinal

chemistry. Thioether moieties are known to influence a molecule's metabolic stability,

lipophilicity, and receptor-binding interactions. This guide aims to consolidate the available

technical information on 2-Methyl-4-(methylthio)phenol and to provide a forward-looking

perspective on its potential applications in drug development.

Physicochemical Properties and Data
A thorough understanding of the physicochemical properties of a compound is fundamental to

its application in research and development. The following table summarizes the key properties

of 2-Methyl-4-(methylthio)phenol.

Property Value Source

CAS Number 3795-74-9 AOBChem[1]

Molecular Formula C₈H₁₀OS AOBChem[1]

Molecular Weight 154.23 g/mol AOBChem[1]

Appearance
White to off-white crystalline

solid

(Inferred from related

compounds)

Solubility

Soluble in organic solvents

such as methanol, ethanol,

and dichloromethane. Limited

solubility in water.

General chemical knowledge

Synthesis of 2-Methyl-4-(methylthio)phenol: A
Proposed Experimental Protocol
While a specific, peer-reviewed synthesis protocol for 2-Methyl-4-(methylthio)phenol is not

readily available in the literature, a plausible and efficient synthesis can be designed based on
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established organic chemistry principles and analogous reactions. A common and effective

method for introducing a methylthio group to a phenol is through the reaction of the

corresponding cresol with a methylthiolating agent.

The following protocol is a proposed method for the synthesis of 2-Methyl-4-
(methylthio)phenol, adapted from a similar procedure for the synthesis of 4-methyl-2-

(methylthio)-phenol.[2] This protocol is intended as a starting point for laboratory synthesis and

may require optimization.

Reaction Scheme

m-Cresol

2-Methyl-4-(methylthio)phenol

1. Lewis Acid
2. (CH3)2S2

Dimethyl disulfide
(CH3)2S2

Aluminum chloride (AlCl3)
or other Lewis acid

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Methyl-4-(methylthio)phenol from m-cresol.

Step-by-Step Experimental Protocol
Materials:

m-Cresol

Dimethyl disulfide (DMDS)

Anhydrous Aluminum Chloride (AlCl₃) or another suitable Lewis acid

Anhydrous dichloromethane (DCM) or another suitable inert solvent
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Hydrochloric acid (HCl), 1 M solution

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane and Ethyl Acetate for chromatography

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet, add m-cresol (1.0 equivalent) and anhydrous

dichloromethane. Cool the mixture to 0 °C in an ice bath.

Addition of Lewis Acid: Slowly add anhydrous aluminum chloride (1.1 equivalents) portion-

wise to the stirred solution, ensuring the temperature remains below 5 °C. Stir the mixture at

0 °C for 30 minutes.

Addition of Methylthiolating Agent: Add dimethyl disulfide (1.2 equivalents) dropwise to the

reaction mixture via the dropping funnel over a period of 30 minutes.

Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24

hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture back to 0 °C and slowly quench by the

dropwise addition of 1 M HCl. Transfer the mixture to a separatory funnel and extract with

dichloromethane (3 x 50 mL).

Washing: Wash the combined organic layers sequentially with 1 M HCl, water, saturated

sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.
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Purification: Purify the crude product by flash column chromatography on silica gel using a

hexane/ethyl acetate gradient to afford pure 2-Methyl-4-(methylthio)phenol.

Self-Validation: The identity and purity of the synthesized compound should be confirmed by

analytical techniques as described in the following section. The expected outcome is a white to

off-white solid.

Analytical Characterization
Rigorous analytical characterization is crucial to confirm the structure and purity of the

synthesized 2-Methyl-4-(methylthio)phenol. The following techniques are recommended:

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR): The ¹H NMR spectrum is expected to show distinct signals for the

aromatic protons, the methyl group on the ring, the methylthio group, and the hydroxyl

proton. The aromatic region should display a characteristic splitting pattern for a 1,2,4-

trisubstituted benzene ring.

¹³C NMR (Carbon NMR): The ¹³C NMR spectrum will provide information on the number and

chemical environment of the carbon atoms in the molecule, confirming the presence of the

aromatic carbons, the methyl carbon, and the methylthio carbon.

While specific spectral data for 2-Methyl-4-(methylthio)phenol is not readily available in public

databases, data for its isomers, o-(methylthio)phenol and p-(methylthio)phenol, can be used for

comparison.[3][4]

Mass Spectrometry (MS)
Mass spectrometry will be used to determine the molecular weight of the compound and to

study its fragmentation pattern. The electron ionization (EI) mass spectrum is expected to show

a molecular ion peak (M⁺) corresponding to the molecular weight of 154.23 g/mol .

Infrared (IR) Spectroscopy
The IR spectrum will show characteristic absorption bands for the functional groups present in

the molecule. Key expected peaks include a broad O-H stretch for the phenolic hydroxyl group

and C-H stretches for the aromatic and methyl groups.
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Potential Applications in Drug Development: A
Forward Look
While direct applications of 2-Methyl-4-(methylthio)phenol in drug development are not yet

widely reported, its structural features suggest several avenues for exploration.

As a Versatile Building Block
The presence of three distinct functional handles—the hydroxyl group, the methylthio group,

and the aromatic ring—makes 2-Methyl-4-(methylthio)phenol a versatile starting material for

the synthesis of more complex molecules. The hydroxyl group can be readily derivatized to

form ethers, esters, or carbamates. The methylthio group can be oxidized to the corresponding

sulfoxide or sulfone, which can significantly alter the electronic and steric properties of the

molecule and potentially introduce new biological activities. The aromatic ring can undergo

further electrophilic substitution reactions.

2-Methyl-4-(methylthio)phenol

Etherification Esterification Oxidation Electrophilic
Aromatic Substitution

Click to download full resolution via product page

Caption: Potential derivatization pathways for 2-Methyl-4-(methylthio)phenol.

Exploration of Biological Activities
The broader class of thiophenol derivatives has been shown to possess a wide range of

biological activities, including antimicrobial, antioxidant, and anticancer properties. The specific

substitution pattern of 2-Methyl-4-(methylthio)phenol may confer unique pharmacological

properties. It is hypothesized that this compound could serve as a lead structure for the

development of novel therapeutic agents. Further research is warranted to screen 2-Methyl-4-
(methylthio)phenol and its derivatives for various biological activities.
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The thiophene moiety, a bioisostere of the phenyl ring, is a well-established pharmacophore in

numerous approved drugs, highlighting the importance of sulfur-containing aromatics in

medicinal chemistry.[5][6]

Conclusion
2-Methyl-4-(methylthio)phenol is a chemical entity with untapped potential in the realm of

drug discovery and development. This guide has provided a comprehensive overview of its

known properties, a proposed synthetic route, and a framework for its analytical

characterization. The true value of this compound, however, lies in its potential as a versatile

building block for the synthesis of novel, biologically active molecules. It is the author's hope

that this guide will stimulate further research into the chemistry and pharmacology of 2-Methyl-
4-(methylthio)phenol and its derivatives, ultimately contributing to the advancement of

medicinal chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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